2'-Trifluoromethylbenzanilide

• CAS RN: 2946-71-6
• Molecular Formula: C14H10F3NO
• Molecular Weight: 265.23 g/mol
• IUPAC Name: N-[2-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C14H10F3NO/c15-14(16,17)11-8-4-5-9-12(11)18-13(19)10-6-2-1-3-7-10/h1-9H,(H,18,19)
• InChI Key: MDGRCZMZIVXYDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(F)(F)F

Description

2’-Trifluoromethylbenzanilide is a chemical compound with the formula C14H10F3NO. It has a molecular weight of 265.2305. The IUPAC Standard InChI is InChI=1S/C14H10F3NO/c15-14(16,17)11-8-4-5-9-12(11)18-13(19)10-6-2-1-3-7-10/h1-9H, (H,18,19).

Molecular Structure Analysis

The molecular structure of 2’-Trifluoromethylbenzanilide can be viewed as a 2D Mol file or as a computed 3D SD file. The structure is based on the IUPAC Standard InChI provided above.

Synthesis routes and methods

Procedure details

Using the procedure of Step A of Example 6, 40.28 g of o-trifluoromethyl aniline and 35.14 g of benzoyl chloride were reacted in the presence of 25.3 g of triethylamine in 400 ml of acetone to obtain 41.45 g of N-(2-trifluoromethylphenyl)-benzamide melting at 146° C which was used as is for the next step.